Cas no 159755-62-1 (2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester)

2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester
• ETHYL 3-FORMYL-2-PYRIDINECARBOXYLATE
• Ethyl 3-formylpyridine-2-carboxylate
• Ethyl 3-formylpicolinate
• 3-Formyl-2-pyridinecarboxylic acid ethyl ester
• 3-Formyl-pyridine-2-carboxylic acid ethyl ester
• 159755-62-1
• DTXSID60576135
• MD-0742
• CS-0447652
• AKOS005073461
• J-520878
• ethyl 3-formylpyridine-2-carboxylate
• SCHEMBL4720566
• DB-370345
• SB55030
• Ethyl3-formylpicolinate
• 2-Pyridinecarboxylic acid, 3-forMyl-, ethyl ester
• +Expand

• MDL： MFCD14560545
• InChIKey： SZRBURRVCCJZEU-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO3/c1-2-13-9(12)8-7(6-11)4-3-5-10-8/h3-6H,2H2,1H3
• SMILES： O(C(C1C(C=O)=CC=CN=1)=O)CC

Computed Properties

• Exact Mass: 179.05827
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.058243149g/mol
• Heavy Atom Count: 13
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26
• Solubility: Slightly soluble (13 g/l) (25 º C),
• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),